![molecular formula C18H19N B8680396 1-[(2,4,6-Trimethylphenyl)methyl]-1H-indole CAS No. 348111-46-6](/img/structure/B8680396.png)
1-[(2,4,6-Trimethylphenyl)methyl]-1H-indole
Cat. No. B8680396
M. Wt: 249.3 g/mol
InChI Key: FUSHTXNJHSYERP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:12][c:13]1[c:14]([CH2:15][Cl:16])[c:17]([CH3:22])[cH:18][c:19]([CH3:21])[cH:20]1.[CH3:24][S:25]([CH3:26])=[O:27].[H-:10].[Na+:11].[OH2:23].[nH:1]1[cH:2][cH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12>>[n:1]1([CH2:15][c:14]2[c:13]([CH3:12])[cH:20][c:19]([CH3:21])[cH:18][c:17]2[CH3:22])[cH:2][cH:3][c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(C)c(CCl)c(C)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc2[nH]ccc2c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(C)c(Cn2ccc3ccccc32)c(C)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
